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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B610303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of PSB-
1114 tetrasodium, a potent and selective P2Y2 receptor agonist. The information is intended

to assist researchers in designing and executing preclinical studies to evaluate the

pharmacological effects of this compound in animal models.

Introduction
PSB-1114 tetrasodium is a valuable research tool for investigating the role of the P2Y2

receptor in various physiological and pathological processes.[1][2][3] The P2Y2 receptor,

activated by ATP and UTP, is implicated in a range of conditions including inflammation,

fibrosis, and cancer.[1] Due to its high potency and selectivity, PSB-1114 allows for targeted

modulation of this receptor in vivo.

Physicochemical Properties
A clear understanding of the physicochemical properties of PSB-1114 tetrasodium is essential

for proper formulation and administration.
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Property Value Source

Molecular Weight 622.14 g/mol [2]

Formula C₁₀H₁₁F₂N₂Na₄O₁₃P₃S [2]

Solubility Soluble in water [2]

Purity ≥98% (HPLC) [2]

Storage Store at -80°C [2]

Note: Some suppliers may provide PSB-1114 tetrasodium pre-dissolved in water at a

concentration of 10mM.[2]

In Vivo Administration Protocols
The choice of administration route depends on the experimental objective, the target organ,

and the desired pharmacokinetic profile. Below are generalized protocols for common

administration routes in rodents. It is crucial to optimize these protocols for specific animal

models and experimental conditions.

Vehicle Selection and Preparation
For in vivo administration, a sterile, isotonic, and biocompatible vehicle is paramount. Given

that PSB-1114 tetrasodium is water-soluble, sterile saline (0.9% NaCl) or phosphate-buffered

saline (PBS) are suitable vehicles.

Protocol for Vehicle Preparation:

Use sterile, pyrogen-free saline or PBS.

Allow the vehicle to reach room temperature before dissolving the compound.

If not using a pre-dissolved solution, weigh the required amount of PSB-1114 tetrasodium
under sterile conditions.

Dissolve the compound in the vehicle to the desired final concentration.
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Ensure complete dissolution by gentle vortexing.

Filter the final solution through a 0.22 µm sterile filter to remove any potential microbial

contamination.

Intravenous (IV) Injection
IV administration provides rapid and complete bioavailability, making it suitable for acute

studies and pharmacokinetic analysis.

Experimental Workflow for IV Injection:

Prepare PSB-1114 Solution Restrain Animal 
(e.g., in a restrainer) Inject into Lateral Tail Vein Monitor Animal Perform Experimental Endpoint

Click to download full resolution via product page

Caption: Workflow for intravenous administration of PSB-1114.

Protocol:

Prepare the PSB-1114 solution in sterile saline or PBS at the desired concentration.

Properly restrain the animal (e.g., mouse or rat) to expose the lateral tail vein.

Warm the tail gently with a heat lamp or warm water to dilate the vein.

Disinfect the injection site with an alcohol swab.

Using a sterile insulin syringe (e.g., 27-30 gauge), slowly inject the desired volume of the

PSB-1114 solution into the tail vein.

Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Monitor the animal for any adverse reactions.

Intraperitoneal (IP) Injection
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IP injection is a common route for systemic administration, offering a larger injection volume

and slower absorption compared to IV.

Experimental Workflow for IP Injection:

Prepare PSB-1114 Solution Restrain Animal Inject into Lower Right/Left Abdominal Quadrant Monitor Animal Perform Experimental Endpoint

Click to download full resolution via product page

Caption: Workflow for intraperitoneal administration of PSB-1114.

Protocol:

Prepare the PSB-1114 solution in sterile saline or PBS.

Securely restrain the animal, exposing the abdomen.

Tilt the animal slightly with the head downwards to move the abdominal organs away from

the injection site.

Insert a sterile needle (e.g., 25-27 gauge) into the lower right or left quadrant of the

abdomen, avoiding the midline to prevent bladder or cecum puncture.

Aspirate briefly to ensure no fluid or blood is drawn, confirming correct needle placement.

Inject the solution smoothly into the peritoneal cavity.

Withdraw the needle and return the animal to its cage.

Monitor for any signs of distress.

Dosage Considerations
The optimal dosage of PSB-1114 tetrasodium will vary depending on the animal model, the

specific disease being studied, and the intended therapeutic effect. As no specific in vivo

dosage for PSB-1114 was identified in the literature search, it is recommended to perform a

dose-response study to determine the effective dose range for your specific application.
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General Recommendations:

Start with a low dose range based on the in vitro EC₅₀ (134 nM) and perform dose-escalation

studies.

Monitor for both therapeutic efficacy and any potential adverse effects.

The administration volume should be appropriate for the size of the animal to avoid

discomfort or adverse effects.

Signaling Pathway of P2Y2 Receptor Activation
PSB-1114 acts as an agonist at the P2Y2 receptor, a Gq protein-coupled receptor. Its

activation triggers downstream signaling cascades that play a role in various cellular

responses.
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Caption: P2Y2 receptor signaling pathway activated by PSB-1114.
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Conclusion
These application notes provide a foundational guide for the in vivo use of PSB-1114
tetrasodium. Researchers are strongly encouraged to adapt and optimize these protocols

based on their specific experimental needs and to consult relevant literature and institutional

guidelines for animal care and use. Careful planning and execution of in vivo studies will be

critical to elucidating the therapeutic potential of targeting the P2Y2 receptor with PSB-1114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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